5-Methyl-6-(2-methylpropenyl)nicotinic acid ethyl ester
Cat. No. B8305042
M. Wt: 219.28 g/mol
InChI Key: LENPDWMVAPTFCY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08598208B2
Procedure details
5-Methyl-6-(2-methyl-propenyl)-nicotinic acid ethyl ester (3.98 g, 18.2 mmol) is dissolved in THF (100 mL) and methanol (100 mL), Pd/C (500 mg, 10% Pd) is added and the mixture is stirred under 1 atm H2 at rt for 15 h. The catalyst is filtered off and the filtrate is evaporated to give 6-isobutyl-5-methyl-nicotinic acid ethyl ester (3.76 g) as a colourless oil; LC-MS: tR=0.75 min; [M+1]+=222.15; 1H NMR (CDCl3) δ 0.97 (d, J=6.8 Hz, 6H), 1.42 (t, J=7.3 Hz, 3H), 2.20 (hept, J=6.8 Hz, 1H), 2.38 (s, 3H), 2.75 (d, J=7.0 Hz, 2H), 4.41 (q, J=7.3 Hz, 2H), 8.03 (d, J=1.8 Hz, 1H), 9.00 (d, J=2.0 Hz, 1H).
Quantity
3.98 g
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[CH2:1]([O:3][C:4](=[O:16])[C:5]1[CH:10]=[C:9]([CH3:11])[C:8]([CH:12]=[C:13]([CH3:15])[CH3:14])=[N:7][CH:6]=1)[CH3:2]>C1COCC1.CO.[Pd]>[CH2:1]([O:3][C:4](=[O:16])[C:5]1[CH:10]=[C:9]([CH3:11])[C:8]([CH2:12][CH:13]([CH3:15])[CH3:14])=[N:7][CH:6]=1)[CH3:2]
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Inputs
Step One
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Name
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Quantity
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3.98 g
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Type
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reactant
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Smiles
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C(C)OC(C1=CN=C(C(=C1)C)C=C(C)C)=O
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture is stirred under 1 atm H2 at rt for 15 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The catalyst is filtered off
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CUSTOM
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Type
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CUSTOM
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Details
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the filtrate is evaporated
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Outcomes
Product
Details
Reaction Time |
15 h |
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Name
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Type
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product
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Smiles
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C(C)OC(C1=CN=C(C(=C1)C)CC(C)C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.76 g | |
| YIELD: CALCULATEDPERCENTYIELD | 93.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
